![molecular formula C11H14N2O3 B157489 Methyl 6-morpholinonicotinate CAS No. 132546-81-7](/img/structure/B157489.png)
Methyl 6-morpholinonicotinate
Overview
Description
Methyl 6-morpholinonicotinate (M6M) is an organic chemical compound widely used in research laboratories for a variety of purposes. It is a colorless, crystalline solid with a molecular weight of 136.16 g/mol. As an organic molecule, M6M is composed of hydrogen, carbon, nitrogen, and oxygen atoms. M6M has a wide range of applications in the laboratory, including in biochemical and physiological studies, synthesis methods, and as a reagent in chemical reactions.
Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of related morpholine derivatives has been a subject of interest for developing potent antimicrobials and exploring chemical properties. For instance, Kumar et al. (2007) detailed an efficient synthesis process for a compound useful in synthesizing potent antimicrobials, including arecoline derivatives, by employing a strategy involving bromination and cyclization steps (Kumar, Sadashiva, & Rangappa, 2007). This process underscores the versatility of morpholine derivatives in chemical synthesis, potentially including Methyl 6-morpholinonicotinate.
Odorless Oxidation Processes
Nishide et al. (2004) introduced Methyl 6-morpholinohexyl sulfide and its sulfoxide as efficient, odorless substitutes for dimethyl sulfide and dimethyl sulfoxide in Corey–Kim and Swern oxidations, showcasing a practical improvement in these chemical processes (Nishide, Patra, Matoba, Shanmugasundaram, & Node, 2004). This research highlights the potential of this compound and its derivatives in facilitating odorless and more environmentally friendly oxidation reactions.
Biological Activities
Research into the biological activities of morpholine derivatives has led to the discovery of compounds with potential as dopamine receptor antagonists and anti-inflammatory agents. Witt et al. (2016) synthesized a series of chiral alkoxymethyl morpholine analogs, identifying novel potent and selective dopamine D4 receptor antagonists (Witt, McCollum, Hurtado, Huseman, Jeffries, Temple, Plumley, Blobaum, Lindsley, & Hopkins, 2016). Additionally, Šmelcerović et al. (2013) evaluated two cyclodidepsipeptides for inhibitory activity against xanthine oxidase and for anti-inflammatory response, demonstrating their potential in treating conditions like gout (Šmelcerović, Rangelov, Smelcerovic, Veljković, Cherneva, Yancheva, Nikolić, Petronijević, & Kocic, 2013).
Antimicrobial and Antifungal Activities
The synthesis and characterization of morpholine derivatives, including their antimicrobial and antifungal activities, have been explored in various studies. Yancheva et al. (2012) synthesized a novel didepsipeptide, demonstrating broad-spectrum antimicrobial effectiveness, especially against Escherichia coli (Yancheva, Daskalova, Cherneva, Mikhova, Djordjevic, Smelcerovic, & Šmelcerović, 2012). Such research points to the potential of this compound derivatives in developing new antimicrobial agents.
Safety and Hazards
Methyl 6-morpholinonicotinate may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, avoid contact with skin and eyes, and use personal protective equipment. In case of skin contact, wash with plenty of soap and water. If in eyes, rinse cautiously with water for several minutes .
Mechanism of Action
Target of Action
Methyl 6-morpholinonicotinate is a complex compound with a molecular formula of C11H14N2O3 The primary targets of this compound are currently not well-documented in the literature
Mode of Action
It’s possible that it interacts with its targets in a way that induces certain biochemical changes, but specific details are currently lacking .
Biochemical Pathways
It’s likely that the compound interacts with multiple pathways, given its complex structure
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which it reaches its target site of action .
Action Environment
The action of this compound can be influenced by various environmental factors, such as temperature, pH, and the presence of other molecules. For instance, certain conditions may affect the compound’s stability, efficacy, and the nature of its interaction with its targets .
Properties
IUPAC Name |
methyl 6-morpholin-4-ylpyridine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O3/c1-15-11(14)9-2-3-10(12-8-9)13-4-6-16-7-5-13/h2-3,8H,4-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFBPRHFKXVNLDV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN=C(C=C1)N2CCOCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10380103 | |
Record name | methyl 6-morpholinonicotinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10380103 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
132546-81-7 | |
Record name | methyl 6-morpholinonicotinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10380103 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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